Cas no 1797289-01-0 (N-[(4-chlorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide)
N-[(4-chlorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[(4-Chlorophenyl)methyl]tetrahydro-7-phenyl-1,4-thiazepine-4(5H)-carboxamide
- N-[(4-chlorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide
-
- Inchi: 1S/C19H21ClN2OS/c20-17-8-6-15(7-9-17)14-21-19(23)22-11-10-18(24-13-12-22)16-4-2-1-3-5-16/h1-9,18H,10-14H2,(H,21,23)
- InChI Key: CPQXNGVDXXZPCK-UHFFFAOYSA-N
- SMILES: S1C(C2=CC=CC=C2)CCN(C(NCC2=CC=C(Cl)C=C2)=O)CC1
Experimental Properties
- Density: 1.237±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 597.2±50.0 °C(Predicted)
- pka: 13.34±0.40(Predicted)
N-[(4-chlorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6481-0429-2μmol |
N-[(4-chlorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide |
1797289-01-0 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6481-0429-5μmol |
N-[(4-chlorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide |
1797289-01-0 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6481-0429-10μmol |
N-[(4-chlorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide |
1797289-01-0 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6481-0429-20μmol |
N-[(4-chlorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide |
1797289-01-0 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6481-0429-1mg |
N-[(4-chlorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide |
1797289-01-0 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6481-0429-2mg |
N-[(4-chlorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide |
1797289-01-0 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6481-0429-3mg |
N-[(4-chlorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide |
1797289-01-0 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6481-0429-4mg |
N-[(4-chlorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide |
1797289-01-0 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6481-0429-5mg |
N-[(4-chlorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide |
1797289-01-0 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6481-0429-10mg |
N-[(4-chlorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide |
1797289-01-0 | 10mg |
$79.0 | 2023-09-08 |
N-[(4-chlorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on N-[(4-chlorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide
N-[(4-chlorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide: A Comprehensive Overview of Its Chemical Properties and Emerging Applications
N-[(4-chlorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide (CAS No. 1797289-01-0) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the thiazepane class, which is characterized by a fused thiophene and pyridine ring system, making it a versatile scaffold for drug discovery. The presence of both aromatic and heteroaromatic rings in its structure contributes to its complex electronic properties and binding interactions with biological targets.
The molecular structure of N-[(4-chlorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide includes a benzyl group attached to the nitrogen atom of the thiazepane ring, further enhancing its potential for interaction with biological receptors. The chloro-substituted phenyl ring at the 4-position introduces electrophilic centers that can participate in various chemical reactions, making it a valuable intermediate in synthetic chemistry. Additionally, the phenyl group at the 7-position adds another layer of complexity to its pharmacophoric properties.
In recent years, there has been a growing interest in thiazepane derivatives as potential therapeutic agents due to their ability to modulate various biological pathways. Studies have shown that compounds with similar structural motifs exhibit activities in areas such as central nervous system (CNS) disorders, inflammation, and cancer. The specific arrangement of rings and substituents in N-[(4-chlorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide suggests that it may possess unique pharmacological properties that could be exploited for therapeutic purposes.
One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of a thiazepane core with aromatic substituents provides a rich scaffold for medicinal chemists to explore through structure-activity relationship (SAR) studies. Researchers have been particularly interested in how modifications around the thiophene ring can influence binding affinity and selectivity for specific targets. The chloro-substituent on the phenyl ring has been shown to enhance metabolic stability and improve oral bioavailability, which are critical factors in drug design.
Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular docking studies have been employed to predict the binding mode of N-[(4-chlorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide with various biological targets. These simulations have revealed promising interactions with enzymes and receptors involved in disease pathways, suggesting its potential as a therapeutic agent. For instance, preliminary data indicate that this compound may interact with enzymes implicated in inflammation and pain management, offering a new avenue for developing novel treatments.
The synthesis of N-[(4-chlorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide presents an interesting challenge due to the complexity of its structure. Traditional synthetic routes involve multi-step processes that require careful optimization to ensure high yields and purity. Recent developments in catalytic methods have provided new opportunities for more efficient synthesis. For example, transition metal-catalyzed cross-coupling reactions have been utilized to construct the thiazepane core and introduce aromatic substituents with high precision. These advances have not only improved the accessibility of this compound but also paved the way for further structural diversification.
In addition to its synthetic significance, N-[(4-chlorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide has attracted attention for its potential applications in material science. The unique electronic properties of its heterocyclic structure make it a candidate for use in organic electronics and sensors. Researchers are exploring how variations in its molecular architecture can influence charge transport properties, which are crucial for applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). These studies highlight the broader utility of thiazepane derivatives beyond traditional pharmaceutical applications.
The pharmacological profile of this compound is still under active investigation, but initial studies suggest that it may exhibit multiple mechanisms of action. Its ability to interact with both protein and lipid targets makes it a promising candidate for treating complex diseases that involve dysregulation of multiple pathways. For example, studies have hinted at potential anti-inflammatory effects by modulating cytokine production and inhibiting pro-inflammatory enzymes. Similarly, its interactions with CNS receptors raise possibilities for applications in neurodegenerative disorders.
The development of novel analytical techniques has also contributed to a deeper understanding of this compound's behavior in biological systems. Mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy have been particularly useful for characterizing its metabolites and interactions with biological targets. These tools provide insights into how the compound is processed within living organisms, which is essential for optimizing its therapeutic potential.
The future directions for research on N-[(4-chlorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide are diverse and exciting. Further exploration of its pharmacological activities will be crucial in determining its suitability for clinical development. Additionally, computational modeling can continue to play a key role in guiding synthetic efforts and predicting new derivatives with enhanced properties.
In conclusion, N-[(4-chlorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide represents an intriguing compound with significant potential across multiple fields. Its unique structural features make it a valuable tool for drug discovery and material science alike. As research progresses, we can expect more detailed insights into its properties and applications, further solidifying its importance in modern chemistry.
1797289-01-0 (N-[(4-chlorophenyl)methyl]-7-phenyl-1,4-thiazepane-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)